Potent, selective G-protein coupled receptor 119 (GPR119) agonist (EC50 = 0.68 nM). Enhances glucose-induced insulin release. Antidiabetic activity. Orally active in vivo.
AR231453 is a potent and selective GPR119 agonist, AR231453 can stimulate β-cell replication and improve islet graft function.
AR 231453
CAS No.: 733750-99-7
Cat. No.: VC0519224
Molecular Formula: C21H24FN7O5S
Molecular Weight: 505.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 733750-99-7 |
---|---|
Molecular Formula | C21H24FN7O5S |
Molecular Weight | 505.5 g/mol |
IUPAC Name | N-(2-fluoro-4-methylsulfonylphenyl)-5-nitro-6-[4-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]pyrimidin-4-amine |
Standard InChI | InChI=1S/C21H24FN7O5S/c1-12(2)18-26-21(34-27-18)13-6-8-28(9-7-13)20-17(29(30)31)19(23-11-24-20)25-16-5-4-14(10-15(16)22)35(3,32)33/h4-5,10-13H,6-9H2,1-3H3,(H,23,24,25) |
Standard InChI Key | DGBKNTVAKIFYNU-UHFFFAOYSA-N |
SMILES | CC(C)C1=NOC(=N1)C2CCN(CC2)C3=NC=NC(=C3[N+](=O)[O-])NC4=C(C=C(C=C4)S(=O)(=O)C)F |
Canonical SMILES | CC(C)C1=NOC(=N1)C2CCN(CC2)C3=NC=NC(=C3[N+](=O)[O-])NC4=C(C=C(C=C4)S(=O)(=O)C)F |
Appearance | Solid powder |
Introduction
AR 231453, also known as AR-231,453, is a synthetic organic compound that serves as a potent and selective agonist for the G-protein coupled receptor 119 (GPR119) . Its chemical structure is characterized by a central pyrimidine core, which is crucial for its biological activity . The compound is primarily used in research related to diabetes due to its ability to enhance glucose-induced insulin release, thus exhibiting antidiabetic properties .
Biological Activity
AR 231453 is known for its potent agonistic activity on GPR119, a receptor involved in glucose metabolism and insulin secretion. It enhances glucose-induced insulin release, which makes it a potential therapeutic agent for managing type 2 diabetes . The compound's EC50 value for GPR119 is approximately 0.68 nM, indicating high potency and selectivity .
4.1. GPR119 Agonism
Studies have shown that AR 231453 acts as a GPR119 agonist, increasing basal luciferase and cAMP levels in bioassays. When combined with other agonists like oleoylethanolamide (OEA), AR 231453 enhances the basal signal without altering the potency of OEA, suggesting either shared or overlapping binding sites on GPR119 .
4.2. Insulin Secretion and Glucose Tolerance
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume